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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles of

petroleum systems modeling. This powerful analytical tool integrates geological, geochemical,

and geophysical data to simulate the generation, migration, and accumulation of hydrocarbons

in sedimentary basins. Understanding these complex processes is paramount for reducing

exploration risk and optimizing hydrocarbon discovery.

Core Principles of a Petroleum System
A petroleum system encompasses all the geological elements and processes necessary for a

hydrocarbon accumulation to exist. The essential components can be categorized as elements

and processes, which must be correctly timed and spatially arranged for a successful

petroleum system.

1.1. Essential Elements

The fundamental building blocks of any petroleum system are:

Source Rock: A fine-grained sedimentary rock rich in organic matter that, when subjected to

sufficient heat and pressure, generates hydrocarbons.[1] The quantity and type of organic

matter are critical, typically assessed by Total Organic Carbon (TOC) content and the

Hydrogen Index (HI).
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Reservoir Rock: A porous and permeable rock unit that can store and transmit hydrocarbons.

Common reservoir rocks include sandstones, carbonates, and fractured shales.[2][3]

Seal Rock (Cap Rock): An impermeable rock layer that prevents the upward migration of

hydrocarbons from the reservoir, effectively trapping them. Shales and evaporites are

common seal rocks.

Trap: A geological structure or stratigraphic feature that holds the accumulated

hydrocarbons. Traps are essential for concentrating hydrocarbons into economically viable

quantities.

1.2. Dynamic Processes

The interplay of several dynamic geological processes governs the fate of hydrocarbons:

Generation: The thermal conversion of organic matter in the source rock into oil and gas.

This process is primarily controlled by temperature and time.

Migration: The movement of hydrocarbons from the source rock to the trap. This is divided

into primary migration (expulsion from the source rock) and secondary migration (movement

through carrier beds to the trap).

Accumulation: The concentration of hydrocarbons within a trap.

Preservation: The ability of the trap and seal to retain the hydrocarbon accumulation over

geological time, withstanding subsequent tectonic activity or degradation processes.

Quantitative Data in Petroleum Systems Modeling
Quantitative data is the backbone of any petroleum systems model. The following tables

summarize key parameters used to characterize the essential elements of a petroleum
system.

Table 1: Source Rock Geochemical Characteristics
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Kerogen Type
Dominant
Organic Matter

Typical TOC
(wt%)

Typical
Hydrogen
Index (HI) (mg
HC/g TOC)

Primary
Hydrocarbon
Product

Type I Algal (lacustrine) > 2 > 600 Oil

Type II
Mixed marine

(planktonic)
1 - 5 300 - 600 Oil and Gas

Type II/III
Mixed marine

and terrestrial
1 - 3 200 - 300

Mixed Oil and

Gas

Type III
Terrestrial

(higher plant)
> 5 < 200 Gas

Type IV

Reworked,

oxidized organic

matter

Variable < 50
Inert (no

potential)

Table 2: Reservoir Rock Properties

Rock Type Typical Porosity (%)
Typical Permeability
(millidarcies, mD)

Well-sorted Sandstone 20 - 30 100 - 1000+

Poorly-sorted Sandstone 5 - 15 1 - 100

Limestone (Vuggy/Fractured) 5 - 20 10 - 500

Shale (Fractured) 2 - 10 0.001 - 0.1

Table 3: Thermal Maturity Indicators
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Maturity Stage
Vitrinite
Reflectance (%Ro)

Tmax (°C)
Hydrocarbon
Generation

Immature < 0.5 < 435 Biogenic gas

Early Mature (Oil

Window)
0.5 - 0.7 435 - 445 Early oil generation

Peak Mature (Oil

Window)
0.7 - 1.0 445 - 455 Peak oil generation

Late Mature (Oil

Window)
1.0 - 1.3 455 - 470

Late oil, increasing

gas

Gas Window 1.3 - 3.0 > 470 Primarily gas

Overmature > 3.0 -
Dry gas, then

cessation

Key Experimental Protocols
Accurate characterization of petroleum system elements relies on standardized laboratory

analyses. The following are detailed methodologies for two crucial experiments.

3.1. Rock-Eval Pyrolysis

Rock-Eval pyrolysis is a standard geochemical screening tool used to assess the hydrocarbon

generative potential and thermal maturity of source rocks.[4][5][6][7]

Methodology:

Sample Preparation: A small rock sample (typically 100 mg) is crushed to a fine powder.

Initial Heating (S1 Peak): The sample is placed in a pyrolysis oven and heated to 300°C in

an inert (helium) atmosphere. This volatilizes the free hydrocarbons already present in the

rock, which are detected by a Flame Ionization Detector (FID) and recorded as the S1 peak.

Programmed Pyrolysis (S2 Peak): The temperature is then progressively increased to 550°C

at a rate of 25°C/minute.[5] This thermal cracking of the kerogen generates hydrocarbons,

which are measured by the FID and recorded as the S2 peak.
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CO2 Trapping (S3 Peak): During the programmed pyrolysis, carbon dioxide is also released

from the kerogen. This is trapped and then released to be measured by a Thermal

Conductivity Detector (TCD), recorded as the S3 peak.

Tmax Determination: The temperature at which the maximum rate of hydrocarbon generation

occurs during the S2 peak is recorded as Tmax.

3.2. Vitrinite Reflectance (%Ro)

Vitrinite reflectance is a key method for determining the thermal maturity of organic matter in

sedimentary rocks.[8][9][10][11][12]

Methodology:

Sample Preparation: A sample of the rock is crushed, and the kerogen is isolated through

acid demineralization. Alternatively, for whole rock analysis, a polished block or pellet is

prepared.

Microscope Setup: A specialized reflected-light microscope equipped with a photometer is

used. The objective lens is immersed in oil with a known refractive index.

Calibration: The photometer is calibrated using a set of glass standards with known

reflectance values.

Measurement: The polished surface of the sample is viewed under the microscope.

Individual particles of vitrinite (a type of organic maceral) are identified.

Reflectance Reading: The intensity of light reflected from the surface of the vitrinite particle is

measured by the photometer. This is typically done for 50-100 individual vitrinite particles to

obtain a statistically significant mean value.[8]

Calculation: The reflectance value (%Ro) is calculated as the percentage of incident light that

is reflected by the vitrinite surface.

Visualizing Petroleum Systems Modeling
Diagrams are essential for visualizing the complex relationships and workflows in petroleum
systems modeling. The following diagrams are generated using the Graphviz DOT language.
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Caption: Interrelationship of essential elements and dynamic processes in a petroleum
system.
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1. Data Input
(Seismic, Well Logs, Geochemical Data)

2. Geological Model Construction
(Basin Geometry, Stratigraphy, Facies)

3. Burial History & Thermal Modeling
(Subsidence, Compaction, Heat Flow)

4. Source Rock Maturation
(Kerogen to HC Conversion)

5. Hydrocarbon Expulsion & Migration
(Primary & Secondary Migration)

6. Trapping & Accumulation
(Trap Filling, Phase Behavior)

7. Risk Assessment & Prospect Evaluation
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Caption: A generalized workflow for petroleum systems modeling.[13][14][15]
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Caption: A simplified decision tree for assessing exploration risk based on petroleum system

elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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